Cas no 34336-09-9 (Dammarenolic Acid)

• Product Name: Dammarenolic Acid
• CAS No: 34336-09-9
• Molecular Formula: C₃₀H₅₀O₃
• Molecular Weight: 458.7162
• CID: 852627
• PubChem ID: 57347487

Dammarenolic Acid Properties

Names and Identifiers

• 1H-Benz[e]indene-6-propanoic acid,dodecahydro-3-[(1S)-1-hydroxy-1,5- dimethyl-4-hexenyl]-6,9a,9b-trimethyl-7-(1- methylethenyl)-,(3S,3aR,5aR,6S,7R,9aR,9bR)-
• 1H-Benz[e]indene-6-propanoic acid,dodecahydro-3-[(1S)-1-hydroxy-1,5- dimethyl-4-hexenyl]-6,9a,9b-trimethyl-7-(1- methyletheny
• 20-Hydroxy-3,4-seco-5α-dammara-4(28),24-dien-3-oic acid
• 3-[(3S,6R,9aS,9bS)-3-(2-hydroxy-6-methylhept-5-en-2-yl)-6,9a,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,3a,4,5,5a,7,8,9-decahydrocyclopenta[a]naphthalen-6-yl]propanoic acid
• Dammarenolic acid
• PUBCHEM_57347487
• DTXSID10721471
• J-019561
• 34336-09-9

• InChIKey： SITSHJMXTJRDSK-JCTUZHSZSA-N
• Inchi： InChI=1S/C30H50O3/c1-20(2)10-9-16-30(8,33)24-14-18-28(6)23(24)11-12-25-27(5,17-15-26(31)32)22(21(3)4)13-19-29(25,28)7/h10,22-25,33H,3,9,11-19H2,1-2,4-8H3,(H,31,32)/t22?,23?,24-,25?,27+,28-,29-,30?/m0/s1
• SMILES： CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC(C3(C)CCC(=O)O)C(=C)C)C)C)O)C

Computed Properties

• Exact Mass: 458.37599545g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 458.37599545g/mol
• Heavy Atom Count: 33
• Complexity: 794
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: NA

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids